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Compound of Interest

Compound Name: Nonacosan-14-ol

Cat. No.: B3051534 Get Quote

Disclaimer: Detailed research and specific experimental data for nonacosan-14-ol are limited

in publicly available scientific literature. This guide provides a comprehensive overview based

on the chemistry of long-chain secondary fatty alcohols and data from closely related

compounds. The experimental protocols described are generalized methods that can be

adapted for the study of nonacosan-14-ol.

Introduction
Nonacosan-14-ol is a long-chain secondary fatty alcohol with the chemical formula C₂₉H₆₀O.

As a 29-carbon aliphatic alcohol, it belongs to a class of compounds that are widespread in

nature, often as components of waxes and other lipids. While specific research on nonacosan-
14-ol is not extensive, it has been identified as a constituent of the common pea (Pisum

sativum)[1]. The study of long-chain fatty alcohols is of significant interest in various fields,

including biochemistry, natural product chemistry, and drug development, due to their diverse

biological roles, which range from structural components of cell membranes to signaling

molecules.

This technical guide aims to provide researchers, scientists, and drug development

professionals with a thorough understanding of nonacosan-14-ol, covering its chemical and

physical properties, plausible synthetic and isolation methodologies, analytical characterization

techniques, and potential biological significance based on the current knowledge of related

compounds.
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Chemical and Physical Properties
The known and predicted properties of nonacosan-14-ol are summarized in the table below.

This data is primarily sourced from chemical databases such as PubChem.

Property Value Source

Molecular Formula C₂₉H₆₀O [2]

Molecular Weight 424.8 g/mol [2]

IUPAC Name Nonacosan-14-ol [2]

CAS Number 34394-12-2 [2]

Appearance Waxy solid (predicted)

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents
[1]

Boiling Point Not available

Melting Point Not available

Synthesis and Isolation
While specific protocols for the synthesis and isolation of nonacosan-14-ol are not readily

available, established methods for long-chain secondary alcohols can be applied.

Synthesis
Two primary retrosynthetic approaches are proposed for the laboratory synthesis of

nonacosan-14-ol.

Method 1: Reduction of 14-Nonacosanone

The most direct route involves the reduction of the corresponding ketone, 14-nonacosanone.

Reaction: 14-Nonacosanone + Reducing Agent → Nonacosan-14-ol
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Reducing Agents: Sodium borohydride (NaBH₄) is a mild and selective reagent suitable for

this transformation. Lithium aluminum hydride (LiAlH₄) is a more powerful reducing agent

that can also be used.

Protocol Outline:

Dissolve 14-nonacosanone in a suitable solvent (e.g., methanol or ethanol for NaBH₄;

diethyl ether or THF for LiAlH₄).

Cool the solution in an ice bath.

Slowly add the reducing agent to the solution.

Stir the reaction mixture at room temperature until the reaction is complete (monitored by

TLC or GC-MS).

Quench the reaction by the slow addition of water (for NaBH₄) or by a specific workup

procedure (e.g., Fieser workup for LiAlH₄).

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography or recrystallization.

Method 2: Grignard Reaction

A Grignard reaction provides a versatile method for constructing the carbon skeleton and

introducing the hydroxyl group.

Retrosynthesis: Nonacosan-14-ol can be disconnected at either the C13-C14 bond or the

C14-C15 bond.

Disconnect A: Tetradecanal + Pentadecylmagnesium bromide

Disconnect B: Pentadecanal + Tetradecylmagnesium bromide
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Protocol Outline (for Disconnect A):

Prepare the Grignard reagent, pentadecylmagnesium bromide, by reacting 1-

bromopentadecane with magnesium turnings in anhydrous diethyl ether or THF.

In a separate flask, dissolve tetradecanal in anhydrous diethyl ether or THF and cool in an

ice bath.

Slowly add the prepared Grignard reagent to the aldehyde solution.

Allow the reaction to warm to room temperature and stir until completion.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and

concentrate.

Purify the product by column chromatography.
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Figure 1: Synthetic workflows for nonacosan-14-ol.

Isolation from Natural Sources
Given its presence in peas, a plausible isolation method would involve solvent extraction and

chromatographic separation.

Protocol Outline:

Obtain fresh or dried pea material.

Homogenize the material in a suitable solvent system, such as a mixture of chloroform

and methanol, to extract the total lipids.

Perform a liquid-liquid partition by adding water to separate the mixture into an aqueous

phase and an organic (chloroform) phase containing the lipids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b3051534?utm_src=pdf-body-img
https://www.benchchem.com/product/b3051534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the organic phase and dry it under reduced pressure.

The crude lipid extract can be subjected to saponification (hydrolysis with a base like

KOH) to cleave any ester linkages and liberate the free fatty alcohols.

Extract the non-saponifiable fraction, which contains the fatty alcohols, with a nonpolar

solvent like hexane.

Fractionate the extract using column chromatography on silica gel, eluting with a gradient

of solvents (e.g., hexane/ethyl acetate) to separate the different lipid classes.

Collect the fractions containing nonacosan-14-ol (identified by TLC and GC-MS) and

purify further if necessary, for instance by preparative TLC or HPLC.
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Figure 2: Generalized workflow for the isolation of nonacosan-14-ol.

Analytical Characterization
A combination of chromatographic and spectroscopic techniques would be employed to

characterize nonacosan-14-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b3051534?utm_src=pdf-body-img
https://www.benchchem.com/product/b3051534?utm_src=pdf-body
https://www.benchchem.com/product/b3051534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Results

Gas Chromatography-Mass Spectrometry (GC-

MS)

A single peak with a specific retention time. The

mass spectrum would show a molecular ion

peak (M⁺) at m/z 424.8, although it may be

weak. Characteristic fragmentation patterns

would include the loss of a water molecule (M-

18) and alpha-cleavage on either side of the

hydroxyl group, resulting in major fragments.

¹H Nuclear Magnetic Resonance (NMR)

Spectroscopy

A multiplet at ~3.6 ppm corresponding to the

proton on the carbon bearing the hydroxyl group

(CH-OH). A broad singlet for the hydroxyl proton

(-OH), which can be exchanged with D₂O. A

complex series of multiplets in the aliphatic

region (~1.2-1.6 ppm) for the CH₂ groups.

Triplets at ~0.9 ppm for the terminal methyl

(CH₃) groups.

¹³C Nuclear Magnetic Resonance (NMR)

Spectroscopy

A signal at ~72 ppm for the carbon attached to

the hydroxyl group (C-OH). A series of signals

between ~14-40 ppm for the other aliphatic

carbons. A signal at ~14 ppm for the terminal

methyl carbons.

Infrared (IR) Spectroscopy

A broad O-H stretching band around 3300-3400

cm⁻¹. C-H stretching bands just below 3000

cm⁻¹. A C-O stretching band around 1050-1150

cm⁻¹.

Potential Biological Activity and Signaling
The specific biological roles of nonacosan-14-ol have not been elucidated. However, based on

the known functions of other long-chain fatty alcohols, several potential activities can be

hypothesized.

Structural Component: Long-chain fatty alcohols are precursors for the synthesis of waxes

and ether lipids, which are important structural components of cell membranes and
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protective cuticles in plants.

Energy Storage: They can be oxidized to provide energy.

Signaling: Some fatty alcohols and their derivatives have been implicated in cellular signaling

processes.

The metabolism of fatty alcohols is generally understood to be a cyclic process involving

oxidation to the corresponding aldehyde and then to the fatty acid, which can then enter beta-

oxidation.
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Figure 3: Generalized metabolic pathway for a secondary fatty alcohol.

Conclusion and Future Directions
Nonacosan-14-ol is a long-chain secondary fatty alcohol with established natural occurrence

but limited specific scientific investigation. The methodologies for its synthesis, isolation, and

characterization can be inferred from standard organic chemistry practices for similar

molecules. Its biological significance remains largely unexplored.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b3051534?utm_src=pdf-body-img
https://www.benchchem.com/product/b3051534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Future research should focus on:

Isolation and full characterization of nonacosan-14-ol from natural sources to confirm its

structure and stereochemistry.

Development of efficient and scalable synthetic routes to obtain pure standards for biological

testing.

In vitro and in vivo studies to investigate its potential biological activities, such as

antimicrobial, anti-inflammatory, or cytotoxic effects.

Metabolomic studies to understand its biosynthesis and metabolic fate in organisms.

Elucidating the properties and functions of nonacosan-14-ol will contribute to a deeper

understanding of lipid biochemistry and may reveal new opportunities for its application in drug

development and other biotechnological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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